Cas no 86723-75-3 (1,2-Benzenediamine, 4,5-dihexyl-)

• Product Name: 1,2-Benzenediamine, 4,5-dihexyl-
• CAS No: 86723-75-3
• MF: C₁₈H₃₂N₂
• MW: 276.460084915161
• CID: 660792
• PubChem ID: 66813732
• Update Time: 2025-04-19

1,2-Benzenediamine, 4,5-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 4,5-dihexyl-
• 4,5-dihexylbenzene-1,2-diamine
• 86723-75-3
• FT-0726564
• SCHEMBL840888
• DTXSID60735821

• Inchi： 1S/C18H32N2/c1-3-5-7-9-11-15-13-17(19)18(20)14-16(15)12-10-8-6-4-2/h13-14H,3-12,19-20H2,1-2H3
• InChI Key： AGSUJWXXTIOXKJ-UHFFFAOYSA-N
• SMILES： NC1C(=CC(=C(C=1)CCCCCC)CCCCCC)N

Computed Properties

• Exact Mass: 276.256549029g/mol
• Monoisotopic Mass: 276.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 52Ų